Cas no 2228572-35-6 (2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine
• CAS No: 2228572-35-6
• MF: C₈H₈F₂N₂
• MW: 170.159328460693
• CID: 5875382
• PubChem ID: 165639539
• Update Time: 2025-06-21

2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine
• 2228572-35-6
• EN300-1928880

• Inchi： 1S/C8H8F2N2/c9-8(10)5-7(8,11)6-1-3-12-4-2-6/h1-4H,5,11H2
• InChI Key： QYDWCCXMXNPRSK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CN=CC=1)N)F

Computed Properties

• Exact Mass: 170.06555459g/mol
• Monoisotopic Mass: 170.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine

Introduction to 2,2-Difluoro-1-(pyridin-4-yl)cyclopropan-1-amine (CAS No. 2228572-35-6)

2,2-Difluoro-1-(pyridin-4-yl)cyclopropan-1-amine, with the CAS number 2228572-35-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring substituted with a pyridine group and two fluorine atoms. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The synthesis of 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine involves a series of well-defined chemical reactions. One common approach is the reaction of 4-bromopyridine with a difluorocyclopropane derivative, followed by deprotection and functionalization steps. The resulting compound exhibits high stability and solubility, which are crucial for its use in biological assays and preclinical studies.

Recent research has focused on the pharmacological properties of 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine. Studies have shown that this compound possesses potent activity against various biological targets, including enzymes and receptors. For instance, it has been reported to inhibit the activity of specific kinases, which are key enzymes involved in cellular signaling pathways. This inhibition can lead to therapeutic benefits in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic activity, 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular communication and are targets for many approved drugs. Research has demonstrated that this compound can selectively bind to certain GPCRs, modulating their activity and potentially leading to new therapeutic strategies.

The pharmacokinetic properties of 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine have also been studied in detail. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine in humans. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The potential applications of 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine extend beyond traditional pharmaceuticals. It has also been explored for use in diagnostic imaging agents and as a tool compound in academic research. Its unique chemical structure and biological activity make it a valuable tool for understanding complex biological processes and developing new therapeutic strategies.

In conclusion, 2,2-difluoro-1-(pyridin-4-yl)cyclopropan-1-amine (CAS No. 2228572-35-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.